Cas no 2228162-36-3 (3-(2-bromo-4,5-difluorophenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(2-bromo-4,5-difluorophenyl)-3-hydroxypropanenitrile
• CAS No: 2228162-36-3
• MF: C₉H₆BrF₂NO
• MW: 262.050848484039
• CID: 6194436
• PubChem ID: 165642686
• Update Time: 2025-06-12

3-(2-bromo-4,5-difluorophenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4,5-difluorophenyl)-3-hydroxypropanenitrile
• EN300-1923719
• 2228162-36-3

• Inchi： 1S/C9H6BrF2NO/c10-6-4-8(12)7(11)3-5(6)9(14)1-2-13/h3-4,9,14H,1H2
• InChI Key： BOSZBJBWOXVOGN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C(CC#N)O)F)F

Computed Properties

• Exact Mass: 260.96008g/mol
• Monoisotopic Mass: 260.96008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44Ų

Additional information on 3-(2-bromo-4,5-difluorophenyl)-3-hydroxypropanenitrile

Research Brief on 3-(2-bromo-4,5-difluorophenyl)-3-hydroxypropanenitrile (CAS: 2228162-36-3)

3-(2-bromo-4,5-difluorophenyl)-3-hydroxypropanenitrile (CAS: 2228162-36-3) is a fluorinated organic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its bromo-difluorophenyl and hydroxypropanenitrile functional groups, has shown potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The presence of both electron-withdrawing (bromo, fluoro) and electron-donating (hydroxy) groups makes it a versatile scaffold for further chemical modifications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-(2-bromo-4,5-difluorophenyl)-3-hydroxypropanenitrile in the synthesis of novel kinase inhibitors. The researchers utilized this compound as a precursor to develop a series of derivatives targeting the ATP-binding site of specific kinases involved in cancer progression. The study reported that the bromo and difluoro substitutions enhanced the binding affinity of the resulting inhibitors, while the hydroxypropanenitrile moiety contributed to improved solubility and metabolic stability. These findings suggest that 2228162-36-3 could be a valuable building block for anticancer drug development.

In addition to its applications in kinase inhibitor design, 3-(2-bromo-4,5-difluorophenyl)-3-hydroxypropanenitrile has also been investigated for its potential in central nervous system (CNS) drug discovery. A recent preprint on bioRxiv described its use in the synthesis of GABA_A receptor modulators. The compound's ability to cross the blood-brain barrier, attributed to its balanced lipophilicity and molecular weight, was a key focus of the study. Preliminary in vivo data indicated that derivatives of 2228162-36-3 exhibited anxiolytic effects in rodent models, paving the way for further optimization and clinical evaluation.

The synthetic accessibility of 3-(2-bromo-4,5-difluorophenyl)-3-hydroxypropanenitrile has also been a topic of recent research. A 2024 paper in Organic Process Research & Development detailed a scalable, cost-effective route for its production, emphasizing green chemistry principles. The authors reported a high-yield, one-pot synthesis using commercially available starting materials, which could facilitate its broader adoption in industrial and academic settings. This advancement is particularly significant given the growing demand for fluorinated compounds in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the application of 2228162-36-3. For instance, its reactivity under certain conditions (e.g., strong bases or oxidizing agents) may limit its utility in some synthetic pathways. Moreover, the environmental impact of brominated and fluorinated compounds warrants careful consideration, as highlighted in a recent review in ChemSusChem. Future research directions may include the development of safer, more sustainable derivatives and the exploration of its biological activities beyond kinase and GABA_A modulation.

In conclusion, 3-(2-bromo-4,5-difluorophenyl)-3-hydroxypropanenitrile (CAS: 2228162-36-3) represents a promising scaffold in medicinal chemistry, with demonstrated applications in kinase inhibitor and CNS drug discovery. Its synthetic versatility, coupled with recent advancements in scalable production, positions it as a compound of significant interest for future research. Continued exploration of its pharmacological potential and addressing associated challenges will be crucial for translating these findings into clinical benefits.